![molecular formula C8H8Cl2O B3024791 1-Chloro-3-(chloromethyl)-5-methoxybenzene CAS No. 178486-30-1](/img/structure/B3024791.png)
1-Chloro-3-(chloromethyl)-5-methoxybenzene
Overview
Description
1-Chloro-3-(chloromethyl)-5-methoxybenzene, also known as m,α-dichlorotoluene, m-Chlorobenzyl chloride, 3-Chlorobenzyl chloride, α,m-Dichlorotoluene, and α,3-dichlorotoluene, is a compound with the molecular formula C7H6Cl2 . It has a molecular weight of 161.029 .
Molecular Structure Analysis
The molecular structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the bonds between them .Scientific Research Applications
Electrochemical Studies
1-Chloro-3-(chloromethyl)-5-methoxybenzene and related compounds have been studied for their electrochemical properties. For instance, the electrochemical reduction of methyl triclosan, a related chloro-methoxy compound, has been investigated using techniques like cyclic voltammetry and controlled-potential electrolysis. This research is significant for understanding the environmental impact and degradation processes of such compounds (Peverly et al., 2014).
Photocatalytic Degradation
Photocatalytic degradation studies involving compounds similar to this compound have been conducted. A study on 1,3-Dihydroxy-5-methoxybenzene, a structurally related compound, in the presence of TiO2, was carried out to understand its degradation kinetics, which is crucial for environmental applications and pollution control (Ökte et al., 2001).
Chemical Synthesis and Reactivity
Research on the synthesis and reactivity of chloro-methoxybenzene derivatives is an essential area of study. Studies have focused on the synthesis of various chloro-methoxybenzene derivatives, understanding their chemical structures and reactivity, which is vital in developing new materials and chemicals (Wu et al., 2011).
Environmental Impact and Pollution Studies
Some studies have focused on understanding the environmental impact and pollution aspects of methoxybenzene derivatives. For example, the presence of volatile methoxybenzene compounds in grains and their relation to off-odors and pollutants have been examined, which is significant for agricultural and environmental health (Seitz & Ram, 2000).
Safety and Hazards
properties
IUPAC Name |
1-chloro-3-(chloromethyl)-5-methoxybenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2O/c1-11-8-3-6(5-9)2-7(10)4-8/h2-4H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSHIZISXBATBMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CCl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50628839 | |
Record name | 1-Chloro-3-(chloromethyl)-5-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50628839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
178486-30-1 | |
Record name | 1-Chloro-3-(chloromethyl)-5-methoxybenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=178486-30-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Chloro-3-(chloromethyl)-5-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50628839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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